1-{5-[(4-Chlorophenyl)sulfanyl]-3-nitro-1H-1,2,4-triazol-1-yl}acetone
1-{5-[(4-Chlorophenyl)sulfanyl]-3-nitro-1H-1,2,4-triazol-1-yl}acetone
Brand Name:
Vulcanchem
CAS No.:
727386-85-8
VCID:
VC0488860
InChI:
InChI=1S/C11H9ClN4O3S/c1-7(17)6-15-11(13-10(14-15)16(18)19)20-9-4-2-8(12)3-5-9/h2-5H,6H2,1H3
SMILES:
CC(=O)CN1C(=NC(=N1)[N+](=O)[O-])SC2=CC=C(C=C2)Cl
Molecular Formula:
C11H9ClN4O3S
Molecular Weight:
312.73g/mol
1-{5-[(4-Chlorophenyl)sulfanyl]-3-nitro-1H-1,2,4-triazol-1-yl}acetone
CAS No.: 727386-85-8
Main Products
VCID: VC0488860
Molecular Formula: C11H9ClN4O3S
Molecular Weight: 312.73g/mol
![1-{5-[(4-Chlorophenyl)sulfanyl]-3-nitro-1H-1,2,4-triazol-1-yl}acetone - 727386-85-8](/images/no_structure.jpg)
| CAS No. | 727386-85-8 |
|---|---|
| Product Name | 1-{5-[(4-Chlorophenyl)sulfanyl]-3-nitro-1H-1,2,4-triazol-1-yl}acetone |
| Molecular Formula | C11H9ClN4O3S |
| Molecular Weight | 312.73g/mol |
| IUPAC Name | 1-[5-(4-chlorophenyl)sulfanyl-3-nitro-1,2,4-triazol-1-yl]propan-2-one |
| Standard InChI | InChI=1S/C11H9ClN4O3S/c1-7(17)6-15-11(13-10(14-15)16(18)19)20-9-4-2-8(12)3-5-9/h2-5H,6H2,1H3 |
| Standard InChIKey | ATQXPMQCQWCWOY-UHFFFAOYSA-N |
| SMILES | CC(=O)CN1C(=NC(=N1)[N+](=O)[O-])SC2=CC=C(C=C2)Cl |
| Canonical SMILES | CC(=O)CN1C(=NC(=N1)[N+](=O)[O-])SC2=CC=C(C=C2)Cl |
| PubChem Compound | 1829055 |
| Last Modified | Nov 11 2021 |
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